1-{6-[2-(trifluoromethyl)morpholin-4-yl]pyrimidin-4-yl}piperidin-4-ol

• IUPAC Name: 1-[6-[2-(trifluoromethyl)morpholin-4-yl]pyrimidin-4-yl]piperidin-4-ol
• InChI: InChI=1S/C14H19F3N4O2/c15-14(16,17)11-8-21(5-6-23-11)13-7-12(18-9-19-13)20-3-1-10(22)2-4-20/h7,9-11,22H,1-6,8H2
• InChI Key: WVDKLLKRLNCDEY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C2=CC(=NC=N2)N3CCOC(C3)C(F)(F)F
• Molecular Formula: C14H19F3N4O2
• Molecular Weight: 332.32 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a morpholine ring, and a piperidine ring, all connected in a specific arrangement. The trifluoromethyl group would add a degree of electron-withdrawing character to the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the various functional groups and the electronic properties of the molecule. The trifluoromethyl group, for example, could potentially undergo reactions with nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, potentially influencing its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being developed as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound could include further exploration of its biological activity, optimization of its synthesis, and investigation of its potential applications in areas such as medicinal chemistry.